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WIKI4 Application Notes

WIKI4 is a small molecule that potently inhibits tankyrase (TNKS), specifically TNKS2 with an IC50 of 26
nM [1]. Its primary mechanism is blocking the Wnt/B-catenin signaling pathway by stabilizing AXIN
proteins, key components of the [3-catenin destruction complex [2] [1]. The table below outlines its core

characteristics and common experimental applications.

Table 1: Overview of WIKI4 in Research

Aspect Description
Primary Target Tankyrase 2 (TNKSZ2) [1]
Primary Mechanism Inhibition of Wnt/(3-catenin signaling via AXIN stabilization [2] [1]

| Key Applications | 1. Inhibition of Wnt/B-catenin signaling in cancer cell lines [2] 2. Directed

differentiation of human pluripotent stem cells (hPSCs) into pancreatic progenitors and p-like cells [3] |

Quantitative Data Summary

The effective concentration of WIKI4 varies depending on the cell type and experimental goal. The

following table consolidates key quantitative data from the literature.
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Table 2: Experimentally Effective Concentrations of WIKI4

Experimental Working
Cell Type | System . Key Outcomes / IC50
Purpose Concentration
In Vitro Enzymatic Tankyrase 2 (TNKS2) N/A IC50: 26 nM [1]
Assay Inhibition
Wnt/B-catenin Pathway Inhibition N/A Half-maximal response dose:
Signaling (Reporter Assay) 75 nM [1]
DLD1 Colorectal Inhibition of Cell 100nM -1 uM [2]  Inhibited colony formation after
Carcinoma Growth & Target 6 days [2]
Genes
DLD1 Colorectal AXIN1/2 Protein 1uM Significantly increased AXIN1/2
Carcinoma Stabilization abundance within 2-24 hours
[2] [1]
hPSC-Derived Promote NKX6-1+ 9 uM [3] Optimal concentration for
Pancreatic Progenitor Formation efficient pancreatic
Progenitors differentiation [3]
Small Cell Lung Cytotoxicity N/A IC50: 0.02 uM (20 nM) [1]

Cancer (SCLC)

Detailed Experimental Protocols

Protocol 1: Inhibiting Wnt/-catenin Signaling in Cancer Cells

This protocol is adapted from studies using colorectal carcinoma cells (e.g., DLD1, SW480) [2].

¢ 1. Cell Seeding and Culture: Plate cancer cells (e.g., DLD1) in standard growth media (e.g.,
DMEM/F12 with 10% FBS) and allow them to adhere overnight [2].

¢ 2. Serum Reduction (Optional for proliferation assays): For colony formation assays, replace the
media with low-serum media (e.g., 0.5% FBS) to minimize serum-derived growth signals [2].

e 3. WIKI4 Treatment:
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o Prepare a stock solution of WIKI4 in DMSO (e.g., 10 mM) [1].

o Add WIKI4 to the culture media at the desired final concentration. For general pathway
inhibition and AXIN stabilization, use 1 uM. For longer-term growth inhibition assays,
concentrations of 100 nM to 1 pM are effective [2] [1].

o Include a vehicle control (e.g., 0.1% DMSO).

¢ 4, Incubation and Media Refreshment: Incubate cells for the desired duration. For long-term
experiments (e.g., 6-10 days), refresh the media and compound every two days [2].
¢ 5. Endpoint Analysis: Common analyses include:

o Western Blot: Analyze AXIN1/2 protein levels after 2-24 hours of treatment [2] [1].

o PCR: Measure mRNA levels of 3-catenin target genes (e.g., c-MYC, Cyclin D1) [1].

o Colony Formation Assay: Fix and stain colonies after 10 days to quantify growth inhibition [2].

Protocol 2: Promoting Pancreatic Progenitor Differentiation from
hPSCs

This protocol is adapted from a 2024 study that used WIKI4 to enhance the generation of functional B-like
cells [3].

1. Differentiation to PDX1+ Foregut Endoderm: First, differentiate hPSCs (e.g., H1 line) into PDX1-
positive foregut endoderm (Stage 3) using established growth factor protocols [3].
2. WIKI4 Treatment for Progenitor Commitment:

o At the start of Stage 4 (Pancreatic Progenitor specification), replace the media with
differentiation media containing Noggin and EGF.
o Add WIKM4 at a final concentration of 9 puM [3]. The control groups often include Nicotinamide
(NA) or DMSO.
3. Culture Duration: Maintain the cells in this medium for approximately 5-6 days (from day 8 to day
13-14 of the overall differentiation protocol), refreshing the media and compounds as needed [3].

4. Endpoint Analysis (Stage 4): Analyze the efficiency of pancreatic progenitor generation by:

o Flow Cytometry: Quantify the percentage of PDX1+/NKX6-1+ double-positive cells [3].
5. Further Differentiation (Optional): To generate mature islet-like cells, the resulting pancreatic
progenitors can be further differentiated through Stages 5 and 6. PPs generated with WIKI4 yield
islet-like clusters with a higher frequency of C-PEP+/NKX6-1+ (3-like cells and improved glucose
responsiveness compared to standard methods [3].

WIKI4 Mechanism and Experimental Workflow

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53068-w
https://www.nature.com/articles/s41467-024-53068-w
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53068-w
https://www.nature.com/articles/s41467-024-53068-w
https://www.nature.com/articles/s41467-024-53068-w
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53068-w
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The following diagrams illustrate the molecular mechanism of WIKI4 and a consolidated workflow for its

application in the pancreatic differentiation protocol.
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Pancreatic Differentiation Protocol with WIKI4
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Important Considerations for Researchers

¢ Solubility and Storage: WIKI4 is typically dissolved in DMSO to make a high-concentration stock
solution (e.g., 10-50 mM). Store stock solutions at -20°C or -80°C, and avoid repeated freeze-thaw
cycles [1].

¢ Handling Controls: Always include a vehicle control (DMSO at the same dilution as your WIKI4
treatment) to account for any solvent effects. For pancreatic differentiation, Nicotinamide (NA) serves
as a relevant positive control [3].

¢ Context-Dependent Effects: The efficacy and optimal concentration of WIKI4 can vary. Always
conduct pilot experiments to determine the best conditions for your specific cell system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53068-w
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoqMLV5hHknCjSieWLV-LtwQP4dxsoClozPL4GQWpUDUHxNV62ST
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://www.nature.com/articles/s41467-024-53068-w
https://www.smolecule.com/products/b548514#how-to-use-wiki4-in-experiments
https://www.smolecule.com/products/b548514#how-to-use-wiki4-in-experiments
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548514?utm_src=pdf-bulk
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

